Cas no 1019629-18-5 (1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine)

• Product Name: 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine
• CAS No: 1019629-18-5
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5156372
• PubChem ID: 43190348
• Update Time: 2026-03-04

1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α,2,4-trimethyl-N-(2-methylpropyl)-
• n-(1-(2,4-Dimethylphenyl)ethyl)-2-methylpropan-1-amine
• 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine

• Inchi： 1S/C14H23N/c1-10(2)9-15-13(5)14-7-6-11(3)8-12(14)4/h6-8,10,13,15H,9H2,1-5H3
• InChI Key： ZXSWHXYELNNDLM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1C)(C)NCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine

1-(2,4-Dimethylphenyl)ethyl(2-methylpropyl)amine: An Overview of CAS No. 1019629-18-5

1-(2,4-Dimethylphenyl)ethyl(2-methylpropyl)amine (CAS No. 1019629-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine is C₁₃H₂₃N, and it features a substituted phenyl ring with two methyl groups at the 2 and 4 positions, an ethyl group attached to the phenyl ring, and a 2-methylpropyl group attached to the nitrogen atom. This intricate structure confers the compound with specific chemical properties and biological activities that are of interest to researchers.

Recent studies have highlighted the potential of 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine in modulating various biological pathways. One notable area of research is its interaction with neurotransmitter systems. Preliminary findings suggest that this compound may have affinity for certain receptors in the central nervous system (CNS), which could make it a valuable lead compound for developing treatments for neurological disorders such as depression and anxiety.

In addition to its potential CNS applications, 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in managing inflammatory conditions like arthritis and other autoimmune diseases.

The pharmacokinetic profile of 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine is another area of active research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

To further explore the therapeutic potential of 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine, several ongoing clinical trials are evaluating its efficacy and safety in treating various conditions. These trials are crucial for understanding the compound's behavior in human subjects and determining its optimal dosing regimens.

In conclusion, 1-(2,4-dimethylphenyl)ethyl(2-methylpropyl)amine (CAS No. 1019629-18-5) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new therapeutic agents.